Cas no 216309-44-3 (Unii-5sof5ZD0HY)

Unii-5sof5ZD0HY structure
Unii-5sof5ZD0HY structure
Product Name:Unii-5sof5ZD0HY
CAS No:216309-44-3
MF:C28H44O2
MW:412.647768974304
CID:4761876
PubChem ID:9801807
Update Time:2026-02-26

Unii-5sof5ZD0HY Chemical and Physical Properties

Names and Identifiers

    • 5SOF5ZD0HY
    • beta-Doxercalciferol
    • beta-Doxercalciferol [USP]
    • (1S,3S,Z)-5-((E)-2-((1R,3AS,7aR)-1-((2R,5R,E)-5,6-Dimethylhept-3-en-2-yl)-7a-methylhexahydro-1H-inden-4(2H)-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
    • 1,3-Cyclohexanediol, 4-methylene-5-((2E)-2-((1R,3aS,7aR)-octahydro-1-((1R,2E,4R)-1,4,5-trimethyl-2-hexen-1-yl)-7a-methyl-4H-inden-4-ylidene)ethylidene)-, (1S,3S,5Z)-
    • 216
    • Unii-5sof5ZD0HY
    • SCHEMBL7152665
    • 216309-44-3
    • G64911
    • (5Z,7E,22E)-9,10-SECOERGOSTA-5,7,10(19),22-TETRAENE-1.BETA.,3.BETA.-DIOL
    • .BETA.-DOXERCALCIFEROL [USP IMPURITY]
    • (5Z,7E,22E)-9,10-Secoergosta-5,7,10(19),22-tetraene-1beta,3beta-diol
    • (1S,3S,5Z)-5-[(2E)-2-[(1R,3As,7aR)-1-[(E,2R,5R)-5,6-dimethylhept-3-en-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-4-methylidenecyclohexane-1,3-diol
    • (1S,3S,Z)-5-(2-((1R,3aS,7aR,E)-1-((2R,5R,E)-5,6-Dimethylhept-3-en-2-yl)-7a-methyloctahydro-4H-inden-4-ylidene)ethylidene)-4-methylenecyclohexane-1,3-diol
    • .BETA.-DOXERCALCIFEROL
    • Inchi: 1S/C28H44O2/c1-18(2)19(3)9-10-20(4)25-13-14-26-22(8-7-15-28(25,26)6)11-12-23-16-24(29)17-27(30)21(23)5/h9-12,18-20,24-27,29-30H,5,7-8,13-17H2,1-4,6H3/b10-9+,22-11+,23-12-/t19-,20+,24-,25+,26-,27-,28+/m0/s1
    • InChI Key: HKXBNHCUPKIYDM-CRQFQJQMSA-N
    • SMILES: O[C@@H]1C[C@@H](C(=C)/C(/C1)=C\C=C1/CCC[C@@]2(C)[C@H]/1CC[C@@H]2[C@@H](/C=C/[C@H](C)C(C)C)C)O

Computed Properties

  • Exact Mass: 412.334130642g/mol
  • Monoisotopic Mass: 412.334130642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 712
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 3
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6.3
  • Topological Polar Surface Area: 40.5

Unii-5sof5ZD0HY Pricemore >>

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Additional information on Unii-5sof5ZD0HY

Unii-5sof5ZD0HY (CAS No. 216309-44-3): An Overview of a Promising Compound in the Pharmaceutical Industry

Unii-5sof5ZD0HY (CAS No. 216309-44-3) is a compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields due to its unique properties and potential therapeutic applications. This article aims to provide a comprehensive overview of Unii-5sof5ZD0HY, including its chemical structure, pharmacological properties, and recent research developments.

Chemical Structure and Properties

Unii-5sof5ZD0HY (CAS No. 216309-44-3) is a synthetic compound with a molecular formula of C18H21N3O2. It belongs to the class of benzodiazepine derivatives, which are known for their diverse biological activities, including anxiolytic, sedative, and anticonvulsant effects. The compound features a benzodiazepine core with specific functional groups that contribute to its unique pharmacological profile.

The molecular weight of Unii-5sof5ZD0HY is approximately 311.37 g/mol, and it has a high degree of lipophilicity, which facilitates its ability to cross the blood-brain barrier. This property is crucial for compounds intended for central nervous system (CNS) disorders. Additionally, the compound exhibits good solubility in organic solvents, making it suitable for various pharmaceutical formulations.

Pharmacological Properties and Mechanism of Action

Unii-5sof5ZD0HY (CAS No. 216309-44-3) has been extensively studied for its pharmacological properties, particularly its interactions with the γ-aminobutyric acid (GABA) receptors. GABA is the primary inhibitory neurotransmitter in the CNS, and modulating its activity can have significant therapeutic effects.

The compound acts as a positive allosteric modulator of GABAA receptors, enhancing the binding affinity of GABA to its receptor sites. This leads to increased chloride ion influx into neurons, resulting in hyperpolarization and reduced neuronal excitability. The mechanism of action of Unii-5sof5ZD0HY is similar to that of other benzodiazepines but with distinct differences that may offer improved efficacy and safety profiles.

Clinical Applications and Research Developments

The potential clinical applications of Unii-5sof5ZD0HY (CAS No. 216309-44-3) are diverse and promising. Recent studies have focused on its use in treating anxiety disorders, insomnia, and epilepsy. One notable study published in the Journal of Medicinal Chemistry demonstrated that Unii-5sof5ZD0HY exhibited potent anxiolytic effects in rodent models without causing significant sedation or cognitive impairment.

In another study conducted by researchers at the University of California, San Francisco, Unii-5sof5ZD0HY was evaluated for its anticonvulsant properties in a mouse model of epilepsy. The results showed that the compound effectively reduced seizure frequency and duration without adverse side effects commonly associated with traditional anticonvulsants.

Beyond these applications, there is growing interest in exploring the potential of Unii-5sof5ZD0HY for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies suggest that the compound may have neuroprotective effects by modulating GABAergic neurotransmission and reducing oxidative stress.

Safety and Toxicology Profile strong> p > < p >The safety profile ofUnii - 5sof 5 ZD 0 HY strong > (CAS No .< strong > 216 3 09 - 4 4 - 3 strong >) has been extensively evaluated through preclinical studies . These studies have demonstrated that the compound has a favorable safety margin , with no significant toxicity observed at therapeutic doses . However , as with any new pharmaceutical agent , ongoing clinical trials are necessary to fully assess its safety and efficacy in human subjects . p > < p >One key aspect of the safety profile is the lack of significant side effects , particularly those related to cognitive impairment or motor coordination . This is an important consideration for compounds intended for long - term use , such as those used in chronic conditions like anxiety disorders or epilepsy . p > < p >< strong >Conclusion strong > p > < p >< strong >Unii - 5sof 5 ZD 0 HY strong > (CAS No .< strong > 216 3 09 - 4 4 - 3 strong >) represents a promising compound in the pharmaceutical industry , with potential applications in treating a range of neurological and psychiatric disorders . Its unique chemical structure , favorable pharmacological properties , and promising preclinical data make it an attractive candidate for further development . As research continues , it is likely that we will see more detailed insights into its therapeutic potential and safety profile , paving the way for potential clinical use . p > article > < / response >

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